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Compound of Interest

Compound Name: AC-7954

Cat. No.: B1665392

Application Notes and Protocols: AC-7954

Audience: Researchers, scientists, and drug development professionals.
Introduction

AC-7954 is a non-peptide agonist of the GPR14/urotensin-ll (UT) receptor, with an EC50 of
300 nM for the human UT receptor.[1] It is a valuable tool for studying the physiological roles of
the urotensin-1l system. Proper dissolution and storage are critical to ensure the stability and
activity of the compound for reliable experimental results. This document provides a detailed
protocol for the dissolution and storage of AC-7954.

Chemical Information
Property Value
Molecular Weight 366.28
Chemical Formula C19H20CINO2 - HCI
CAS Number 477313-09-0
Purity >98% (HPLC)[2]

Experimental Protocols
Dissolution Protocol
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AC-7954 is soluble in water at approximately 28 mg/mL at 25°C.[1] For most in vitro and in vivo

applications, a stock solution is prepared and then diluted to the final working concentration.

Materials:

AC-7954 powder

Sterile, deionized water

Vortex mixer

Sterile, polypropylene microcentrifuge tubes or vials

Procedure:

Aliquoting: Before opening, briefly centrifuge the vial of AC-7954 powder to ensure all the
material is at the bottom.

Solvent Addition: To prepare a stock solution, carefully add the desired volume of sterile,
deionized water to the vial.

Dissolution: Cap the vial tightly and vortex thoroughly until the powder is completely
dissolved. Gentle warming (to no more than 37°C) may be used to aid dissolution if
necessary.

Sterilization (Optional): If required for your application, filter the stock solution through a 0.22
pm sterile filter into a new sterile tube.

Aliquoting for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile polypropylene tubes.

Storage Protocol

Proper storage is essential to maintain the integrity of AC-7954.

Powder:

Store the solid compound at -20°C for up to 3 years.[1]
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e Store at 4°C for up to 2 years.[1]

In Solvent:

e For long-term storage, store aliquots of the stock solution at -80°C for up to 6 months.[1]
» For short-term storage, aliquots can be stored at -20°C for up to 1 month.[1]

Storage Recommendations Summary

Form Storage Temperature Duration
Powder -20°C 3 years[1]
4°C 2 years[1]
In Solvent -80°C 6 months[1]
-20°C 1 month[1]

Visualizations

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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